Cas no 778601-41-5 (4-{[(Benzyloxy)carbonyl]amino}-3-nitrobenzoic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}-3-nitrobenzoic acid
• CAS No: 778601-41-5
• MF: C₁₅H₁₂N₂O₆
• MW: 316.265583992004
• CID: 5855470
• PubChem ID: 60844888
• Update Time: 2023-11-19

4-{[(Benzyloxy)carbonyl]amino}-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6747053
• 4-{[(benzyloxy)carbonyl]amino}-3-nitrobenzoic acid
• 778601-41-5
• 4-{[(Benzyloxy)carbonyl]amino}-3-nitrobenzoic acid

• Inchi： 1S/C15H12N2O6/c18-14(19)11-6-7-12(13(8-11)17(21)22)16-15(20)23-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,20)(H,18,19)
• InChI Key： LUECWWSRROCPLT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)O)=CC=1[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 316.06953611g/mol
• Monoisotopic Mass: 316.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives